Cas no 91410-83-2 (difluoro(phosphono)acetic acid)
91410-83-2 structure
Product Name:difluoro(phosphono)acetic acid
CAS No:91410-83-2
MF:C2H3F2O5P
MW:176.012789011002
CID:1963818
PubChem ID:471186
Update Time:2025-04-21
difluoro(phosphono)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- difluoro(phosphono)acetic acid
- acetic acid, 2,2-difluoro-2-phosphono-
- 2,2-difluoro-2-phosphonoacetic acid
- PEPKPVUYBKUJGW-UHFFFAOYSA-N
- DTXSID90238552
- alpha, alpha-Difluoro phosphonoacetic acid
- PEPKPVUYBKUJGW-UHFFFAOYSA-
- InChI=1/C2H3F2O5P/c3-2(4,1(5)6)10(7,8)9/h(H,5,6)(H2,7,8,9)
- Difluorophosphonoacetic acid
- 91410-83-2
- SCHEMBL6574411
- 2,2-difluoro-2-phosphono-acetic acid
- alpha,alpha-Difluorophosphonoacetic acid
- .alpha.,.alpha.-Difluoro phosphonoacetic acid
- .alpha., .alpha.-Difluoro phosphonoacetic acid
-
- Inchi: 1S/C2H3F2O5P/c3-2(4,1(5)6)10(7,8)9/h(H,5,6)(H2,7,8,9)
- InChI Key: PEPKPVUYBKUJGW-UHFFFAOYSA-N
- SMILES: P(C(C(=O)O)(F)F)(=O)(O)O
Computed Properties
- Exact Mass: 175.968616
- Monoisotopic Mass: 175.968616
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 94.8
- XLogP3: -1.3
Experimental Properties
- Density: 2.04
- Boiling Point: 393.9°C at 760 mmHg
- Flash Point: 192°C
- Refractive Index: 1.448
- PSA: 104.64000
- LogP: -0.15850
difluoro(phosphono)acetic acid Related Literature
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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